Cas no 1788558-58-6 (N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide)

• Product Name: N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide
• CAS No: 1788558-58-6
• MF: C₂₀H₂₆N₂O₅S
• MW: 406.495844364166
• CID: 5366763
• Update Time: 2025-10-28

N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide

• Inchi： 1S/C20H26N2O5S/c1-14(2)20(23)22-15-9-11-16(12-10-15)28(24,25)21-13-19(27-4)17-7-5-6-8-18(17)26-3/h5-12,14,19,21H,13H2,1-4H3,(H,22,23)
• InChI Key： ARGLBDFDTJGQCU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCC(OC)C2=CC=CC=C2OC)(=O)=O)C=C1)(=O)C(C)C

Additional information on N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide

N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide (CAS No. 1788558-58-6): An Overview

N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide (CAS No. 1788558-58-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class and is characterized by its unique structural features, which include a methoxy-substituted phenyl group and a methylpropanamide moiety.

The chemical structure of N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide (CAS No. 1788558-58-6) is defined by the presence of a sulfonamide functional group, which is known for its biological activity and versatility in drug design. The methoxy groups on the phenyl ring and the methylpropanamide substituent contribute to the compound's lipophilicity and overall pharmacokinetic properties, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide has shown promise in preclinical studies as a potential treatment for neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide has also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. The compound's low toxicity profile further enhances its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at doses up to 100 mg/day, with no serious adverse events reported. These findings are encouraging and support further investigation into its therapeutic applications.

In conclusion, N-[4-[[2-methoxy-2-(2-methoxyphenyl)ethyl]sulfamoyl]phenyl]-2-methylpropanamide (CAS No. 1788558-58-6) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive molecule for further research and development in the pharmaceutical industry.